Cas no 2171892-00-3 (4-(aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one)

• Product Name: 4-(aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one
• CAS No: 2171892-00-3
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 5816619
• PubChem ID: 165795054
• Update Time: 2025-10-29

4-(aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one
• 2171892-00-3
• EN300-1613399

• Inchi： 1S/C10H8BrNO3/c11-7-3-1-2-6(4-7)9-8(5-12)14-10(13)15-9/h1-4H,5,12H2
• InChI Key： IMYWYQMRICJFGP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(CN)OC(=O)O1

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Additional information on 4-(aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one

4-(Aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one: A Comprehensive Overview

The compound 4-(aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one, identified by the CAS number 2171892-00-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule's structure consists of a 1,3-dioxolane ring fused with a ketone group, substituted with an aminomethyl group at position 4 and a bromophenyl group at position 5. These substituents contribute to its versatile reactivity and functional properties.

Structural Features and Synthesis

The synthesis of 4-(aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one involves a series of well-established organic reactions. The core structure is derived from the cyclization of a dihydroxy ketone intermediate, which forms the 1,3-dioxolane ring. The substitution at positions 4 and 5 is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing purity.

Chemical Properties and Reactivity

4-(Aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one exhibits distinctive chemical properties due to its functional groups. The amine group at position 4 imparts nucleophilic character, making it reactive towards electrophilic agents such as aldehydes and ketones in condensation reactions. The bromine substituent at position 5 introduces electron-withdrawing effects, which modulate the electronic environment of the aromatic ring and influence reactivity in aromatic substitution reactions.

Applications in Drug Development

This compound has shown promise in the field of medicinal chemistry as a building block for bioactive molecules. Its ability to participate in various types of chemical transformations makes it a valuable intermediate in the synthesis of complex drug candidates. Recent studies have highlighted its role in the development of potential anti-cancer agents, where its reactivity contributes to the formation of bioisosteres and prodrugs with improved pharmacokinetic profiles.

Recent Research Findings

Emerging research has explored the biological activity of 4-(aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one derivatives. In vitro studies have demonstrated their ability to inhibit key enzymes involved in cellular signaling pathways associated with cancer progression. Additionally, computational modeling has provided insights into their binding affinities towards various protein targets, paving the way for further optimization in drug design.

Environmental Considerations

The environmental impact of this compound is another area of interest. Studies on its biodegradation and toxicity profiles are essential for ensuring sustainable practices in its production and application. Recent research has focused on developing eco-friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, 4-(aminomethyl)-5-(3-bromophenyl)-2H-1,3-dioxol-2-one stands as a versatile molecule with significant potential across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and pharmacology.